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Compound of Interest

Compound Name: PHCCC(4Me)

Cat. No.: B12421549

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
PHCCC(4Me), also known as (7E)-7-hydroxyimino-N-(4-methylphenyl)-1,7a-

dihydrocyclopropa[b]chromene-1a-carboxamide, is a significant research compound in the field

of neuropharmacology. It acts as a dual allosteric modulator, exhibiting negative allosteric

modulation of the metabotropic glutamate receptor 2 (mGluR2) and positive allosteric

modulation of mGluR3. This unique activity profile makes it a valuable tool for investigating the

physiological and pathological roles of these receptors. This guide provides a comprehensive

overview of the structure, key properties, and a detailed synthesis protocol for PHCCC(4Me),
along with a summary of its biological activity and the signaling pathways it modulates.

Structure and Properties
PHCCC(4Me) is a derivative of the parent compound PHCCC, featuring a 4-methyl substitution

on the N-phenyl ring. This modification influences its potency and selectivity for its target

receptors.

Table 1: Physicochemical Properties of PHCCC(4Me)
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Property Value Source

IUPAC Name

(7E)-7-hydroxyimino-N-(4-

methylphenyl)-1,7a-

dihydrocyclopropa[b]chromene

-1a-carboxamide

PubChem

Molecular Formula C18H16N2O3 PubChem

Molecular Weight 308.33 g/mol PubChem

CAS Number 1259532-01-8 DC Chemicals

Appearance Powder DC Chemicals

Storage
2 years at -20°C (Powder), 6

months at -80°C (in DMSO)
DC Chemicals

Synthesis of PHCCC(4Me)
The synthesis of PHCCC(4Me) is based on the methodology first reported for the parent

compound, PHCCC, by Annoura et al. The following protocol is an adaptation for the synthesis

of the 4-methyl analog.

Experimental Protocol: Synthesis of Ethyl 7-
(hydroxyimino)cyclopropa[b]chromene-1a-carboxylate
This procedure outlines the synthesis of the core cyclopropa[b]chromene scaffold.

Materials:

Ethyl 2-diazo-3-(2-oxo-2H-chromen-3-yl)propanoate

Rh2(OAc)4 (Rhodium(II) acetate dimer)

Dichloromethane (CH2Cl2)

Hydroxylamine hydrochloride (NH2OH·HCl)

Pyridine
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Ethanol (EtOH)

Procedure:

Cyclopropanation: A solution of ethyl 2-diazo-3-(2-oxo-2H-chromen-3-yl)propanoate in dry

dichloromethane is added dropwise to a suspension of a catalytic amount of Rh2(OAc)4 in

dichloromethane under an inert atmosphere (e.g., nitrogen or argon). The reaction mixture is

stirred at room temperature until the starting material is consumed (monitored by TLC).

Work-up and Purification: The reaction mixture is filtered through a pad of silica gel to

remove the catalyst. The filtrate is concentrated under reduced pressure. The resulting crude

product, ethyl 7-oxocyclopropa[b]chromene-1a-carboxylate, is purified by column

chromatography on silica gel.

Oximation: The purified keto-ester is dissolved in a mixture of ethanol and pyridine. To this

solution, hydroxylamine hydrochloride is added, and the mixture is heated to reflux until the

reaction is complete (monitored by TLC).

Isolation: The reaction mixture is cooled to room temperature and the solvent is removed

under reduced pressure. The residue is partitioned between ethyl acetate and water. The

organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to

give the crude product.

Purification: The crude ethyl 7-(hydroxyimino)cyclopropa[b]chromene-1a-carboxylate is

purified by recrystallization or column chromatography.

Experimental Protocol: Synthesis of PHCCC(4Me)
Materials:

Ethyl 7-(hydroxyimino)cyclopropa[b]chromene-1a-carboxylate

p-Toluidine (4-methylaniline)

Trimethylaluminum (AlMe3)

Toluene
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1 M HCl

Saturated aqueous NaHCO3

Brine

Anhydrous Na2SO4

Procedure:

Amidation: A solution of p-toluidine in dry toluene is treated with a solution of

trimethylaluminum in hexanes at 0°C under an inert atmosphere. The mixture is stirred for 30

minutes at room temperature.

Addition of Ester: A solution of ethyl 7-(hydroxyimino)cyclopropa[b]chromene-1a-carboxylate

in dry toluene is added to the reaction mixture at room temperature. The reaction is then

heated to reflux and stirred until the starting material is consumed (monitored by TLC).

Quenching and Work-up: The reaction mixture is cooled to 0°C and slowly quenched by the

dropwise addition of 1 M HCl. The resulting mixture is stirred vigorously for 15 minutes. The

layers are separated, and the aqueous layer is extracted with ethyl acetate. The combined

organic layers are washed with saturated aqueous NaHCO3 and brine, then dried over

anhydrous Na2SO4.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by column chromatography on silica gel to yield PHCCC(4Me).

Biological Activity and Signaling Pathways
PHCCC(4Me) is a modulator of group II metabotropic glutamate receptors, which are G-protein

coupled receptors (GPCRs) that play a crucial role in regulating synaptic transmission and

neuronal excitability.

Table 2: Biological Activity of PHCCC(4Me)
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Target Activity IC50 / EC50 Source

mGluR2
Negative Allosteric

Modulator
IC50 = 1.5 µM DC Chemicals

mGluR3
Positive Allosteric

Modulator
EC50 = 8.9 µM DC Chemicals

The signaling pathways modulated by PHCCC(4Me) through its action on mGluR2 and

mGluR3 are primarily coupled to the inhibition of adenylyl cyclase via Gi/o proteins.

mGluR2 Signaling Pathway (Negative Allosteric
Modulation)
As a negative allosteric modulator of mGluR2, PHCCC(4Me) reduces the receptor's response

to glutamate. This leads to a decrease in the Gi/o-mediated inhibition of adenylyl cyclase,

resulting in less suppression of cAMP production.
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Caption: mGluR2 negative allosteric modulation by PHCCC(4Me).

mGluR3 Signaling Pathway (Positive Allosteric
Modulation)
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Conversely, as a positive allosteric modulator of mGluR3, PHCCC(4Me) enhances the

receptor's response to glutamate. This potentiates the Gi/o-mediated inhibition of adenylyl

cyclase, leading to a more pronounced decrease in cAMP levels.

Extracellular

Cell Membrane Intracellular

Glutamate

mGluR3

Binds

PHCCC(4Me)
(PAM)

Potentiates
(Allosterically) Gαi/o-Gβγ

Activates Adenylyl
Cyclase

Inhibits
ATP

Catalyzes
cAMP

Conversion Downstream
Signaling

Activates

Click to download full resolution via product page

Caption: mGluR3 positive allosteric modulation by PHCCC(4Me).

Experimental Workflow for Synthesis and
Characterization
The overall workflow for the synthesis and characterization of PHCCC(4Me) involves a multi-

step chemical synthesis followed by purification and structural verification.
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Starting Materials:
Ethyl 2-diazo-3-(2-oxo-2H-chromen-3-yl)propanoate

p-Toluidine

Step 1: Rhodium-catalyzed
Cyclopropanation

Intermediate:
Ethyl 7-oxocyclopropa[b]chromene-1a-carboxylate

Step 2: Oximation

Intermediate:
Ethyl 7-(hydroxyimino)cyclopropa[b]chromene-1a-carboxylate

Step 3: Trimethylaluminum-mediated
Amidation

Crude PHCCC(4Me)

Purification:
Column Chromatography

Pure PHCCC(4Me)

Structural Analysis:
NMR, Mass Spectrometry
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Caption: General workflow for the synthesis of PHCCC(4Me).
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Conclusion
PHCCC(4Me) is a valuable pharmacological tool for the study of mGluR2 and mGluR3. Its

synthesis, while multi-step, is achievable through established organic chemistry methodologies.

The detailed protocols and workflow provided in this guide serve as a comprehensive resource

for researchers aiming to synthesize and utilize this compound in their studies. Further

investigation into the structure-activity relationships of PHCCC(4Me) and its analogs may lead

to the development of novel therapeutics for neurological and psychiatric disorders.

To cite this document: BenchChem. [An In-depth Technical Guide to the Structure and
Synthesis of PHCCC(4Me)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421549/docs#an-in-depth-technical-guide-to-the-
structure-and-synthesis-of-phccc-4me]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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